1-{[(3-bromobenzyl)thio]acetyl}-4-methylpiperidine

• IUPAC Name: 2-[(3-bromophenyl)methylsulfanyl]-1-(4-methylpiperidin-1-yl)ethanone
• InChI: InChI=1S/C15H20BrNOS/c1-12-5-7-17(8-6-12)15(18)11-19-10-13-3-2-4-14(16)9-13/h2-4,9,12H,5-8,10-11H2,1H3
• InChI Key: VKINFSUDVMOXSB-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)CSCC2=CC(=CC=C2)Br
• Molecular Formula: C15H20BrNOS
• Molecular Weight: 342.3 g/mol

Description

1-{[(3-bromobenzyl)thio]acetyl}-4-methylpiperidine, also known as BZPMT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BZPMT is a piperidine derivative that has a thioester group and a bromobenzyl group attached to its nitrogen and carbon atoms, respectively.

Mechanism of Action

The mechanism of action of 1-{[(3-bromobenzyl)thio]acetyl}-4-methylpiperidine is not fully understood. However, it is believed that 1-{[(3-bromobenzyl)thio]acetyl}-4-methylpiperidine exerts its pharmacological effects by modulating the activity of various neurotransmitter receptors in the central nervous system. 1-{[(3-bromobenzyl)thio]acetyl}-4-methylpiperidine has been shown to enhance the activity of GABA-A and glycine receptors, which are known to play a role in the regulation of neuronal excitability and inhibition. 1-{[(3-bromobenzyl)thio]acetyl}-4-methylpiperidine has also been shown to inhibit the activity of nicotinic acetylcholine receptors, which are involved in the modulation of cognitive function and memory.
Biochemical and Physiological Effects
1-{[(3-bromobenzyl)thio]acetyl}-4-methylpiperidine has been shown to exhibit various biochemical and physiological effects in animal models. 1-{[(3-bromobenzyl)thio]acetyl}-4-methylpiperidine has been shown to increase the levels of GABA and glycine in the brain, which may contribute to its anticonvulsant and anxiolytic effects. 1-{[(3-bromobenzyl)thio]acetyl}-4-methylpiperidine has also been shown to decrease the release of glutamate, which is a major excitatory neurotransmitter in the brain. In addition, 1-{[(3-bromobenzyl)thio]acetyl}-4-methylpiperidine has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that plays a role in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

1-{[(3-bromobenzyl)thio]acetyl}-4-methylpiperidine has several advantages for lab experiments. 1-{[(3-bromobenzyl)thio]acetyl}-4-methylpiperidine is a small molecule that can be easily synthesized and modified to create new analogs with improved pharmacological properties. 1-{[(3-bromobenzyl)thio]acetyl}-4-methylpiperidine has also been shown to exhibit high selectivity and affinity for its target receptors, which makes it a useful tool for studying the structure and function of these receptors. However, 1-{[(3-bromobenzyl)thio]acetyl}-4-methylpiperidine has some limitations for lab experiments. 1-{[(3-bromobenzyl)thio]acetyl}-4-methylpiperidine has low solubility in water, which may limit its use in certain experiments. 1-{[(3-bromobenzyl)thio]acetyl}-4-methylpiperidine also has a short half-life in vivo, which may require frequent dosing in animal studies.

Future Directions

There are several future directions for the study of 1-{[(3-bromobenzyl)thio]acetyl}-4-methylpiperidine. One direction is to further investigate the mechanism of action of 1-{[(3-bromobenzyl)thio]acetyl}-4-methylpiperidine and its effects on various neurotransmitter systems. Another direction is to explore the potential therapeutic applications of 1-{[(3-bromobenzyl)thio]acetyl}-4-methylpiperidine in the treatment of neurological and psychiatric disorders. In addition, the development of new analogs of 1-{[(3-bromobenzyl)thio]acetyl}-4-methylpiperidine with improved pharmacological properties may lead to the discovery of novel drugs for the treatment of various diseases.

Synthesis Methods

1-{[(3-bromobenzyl)thio]acetyl}-4-methylpiperidine can be synthesized using a multistep reaction process. The first step involves the reaction between 3-bromobenzyl chloride and thiourea in the presence of a base to form 3-bromobenzylthiourea. The second step involves the reaction between 3-bromobenzylthiourea and 4-methylpiperidine-4-carboxylic acid in the presence of a coupling reagent to form 1-{[(3-bromobenzyl)thio]acetyl}-4-methylpiperidine. The purity and yield of 1-{[(3-bromobenzyl)thio]acetyl}-4-methylpiperidine can be improved by using various purification techniques such as column chromatography and recrystallization.

Scientific Research Applications

1-{[(3-bromobenzyl)thio]acetyl}-4-methylpiperidine has potential applications in various scientific research fields such as medicinal chemistry, drug discovery, and neuroscience. 1-{[(3-bromobenzyl)thio]acetyl}-4-methylpiperidine has been shown to exhibit anticonvulsant, analgesic, and anxiolytic effects in animal models. 1-{[(3-bromobenzyl)thio]acetyl}-4-methylpiperidine has also been studied as a potential therapeutic agent for the treatment of neuropathic pain, epilepsy, and anxiety disorders. In addition, 1-{[(3-bromobenzyl)thio]acetyl}-4-methylpiperidine has been used as a molecular probe to study the binding sites and mechanism of action of various neurotransmitter receptors such as GABA-A, glycine, and nicotinic acetylcholine receptors.